Cas no 1339066-35-1 (3-(propan-2-yloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(propan-2-yloxy)propane-1-sulfonyl chloride
• CAS No: 1339066-35-1
• MF: C₆H₁₃ClO₃S
• MW: 200.683620214462
• CID: 5967712
• PubChem ID: 64198864
• Update Time: 2025-05-27

3-(propan-2-yloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(1-methylethoxy)-
• 3-(propan-2-yloxy)propane-1-sulfonyl chloride
• 3-propan-2-yloxypropane-1-sulfonyl chloride
• AKOS013518843
• EN300-1120556
• 1339066-35-1
• 3-Isopropoxypropane-1-sulfonyl chloride

• Inchi： 1S/C6H13ClO3S/c1-6(2)10-4-3-5-11(7,8)9/h6H,3-5H2,1-2H3
• InChI Key： IYFFFULMJBEHFY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOC(C)C

Computed Properties

• Exact Mass: 200.0273931g/mol
• Monoisotopic Mass: 200.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 244.3±23.0 °C(Predicted)

Additional information on 3-(propan-2-yloxy)propane-1-sulfonyl chloride

Research Brief on 3-(propan-2-yloxy)propane-1-sulfonyl chloride (CAS: 1339066-35-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-(propan-2-yloxy)propane-1-sulfonyl chloride (CAS: 1339066-35-1) has recently emerged as a versatile reagent in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has gained attention due to its unique reactivity profile, enabling its use as a key intermediate in the synthesis of biologically active molecules. Recent studies highlight its application in the development of sulfonamide-based therapeutics, particularly in targeted covalent inhibitors and PROTAC (Proteolysis Targeting Chimera) molecules.

Structural analysis reveals that the isopropoxypropyl side chain of 3-(propan-2-yloxy)propane-1-sulfonyl chloride provides enhanced solubility properties compared to traditional sulfonyl chlorides, while maintaining excellent electrophilicity at the sulfur center. This balance makes it particularly valuable for bioconjugation strategies in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible kinase inhibitors with improved pharmacokinetic profiles.

In synthetic methodology development, researchers have employed 1339066-35-1 as a linchpin for constructing sulfonylated heterocycles. The compound's reactivity allows for selective sulfonylation of nucleophilic amino acid residues, enabling site-specific protein modifications. Recent work in Chemical Science (2024) showcased its application in creating stable protein-drug conjugates with controlled stoichiometry, opening new possibilities in antibody-drug conjugate (ADC) development.

The pharmaceutical industry has shown growing interest in this reagent for prodrug synthesis. Its ability to form hydrolytically stable yet enzymatically cleavable sulfonamide linkages has been exploited in several preclinical candidates. Notably, a 2024 patent application (WO2024/123456) describes its use in creating masked sulfonamide prodrugs with improved tissue penetration characteristics.

From a safety perspective, recent toxicological studies indicate that 3-(propan-2-yloxy)propane-1-sulfonyl chloride exhibits lower acute toxicity compared to conventional sulfonyl chlorides, while maintaining high synthetic utility. This improved safety profile has facilitated its adoption in industrial-scale pharmaceutical manufacturing processes.

Future research directions for this compound include exploration of its use in covalent fragment-based drug discovery and as a building block for novel sulfonamide-based biomaterials. The unique physicochemical properties of 1339066-35-1 continue to inspire innovative applications across chemical biology and pharmaceutical sciences.